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Compound of Interest

Compound Name: Boc-D-Tyr(2-Br-Z)-OH

CAS No.: 81189-61-9

Cat. No.: B558437

Get Quote

For researchers and professionals in drug development and peptide chemistry, the synthesis of

complex peptides demands a meticulous selection of building blocks. Each protected amino

acid is a critical component, and its protecting groups dictate the entire synthetic strategy. Boc-
D-Tyr(2-Br-Z)-OH is a highly specialized D-tyrosine derivative designed for use in Boc-based

Solid-Phase Peptide Synthesis (SPPS).[1][2] Its utility lies in the clever combination of two

distinct protecting groups: the acid-labile N-α-tert-butyloxycarbonyl (Boc) group and the more

robust O-(2-bromobenzyloxycarbonyl) (2-Br-Z) side-chain protecting group.[3][4]

This guide provides a comprehensive technical overview of Boc-D-Tyr(2-Br-Z)-OH, from

sourcing and quality assessment to its practical application. We will explore the mechanistic

rationale behind its design and provide field-proven protocols for its successful incorporation

into synthetic peptides.

Physicochemical Properties and Supplier
Specifications
Accurate characterization is the foundation of reproducible science. Boc-D-Tyr(2-Br-Z)-OH is

typically supplied as a white to off-white powder.[2][5] Understanding its properties and the
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quality parameters reported by suppliers is essential for both procurement and experimental

design.

Below is a summary of the key physicochemical data and typical specifications from leading

suppliers.

Property Value Source(s)

CAS Number 81189-61-9 [2][6][7]

Molecular Formula C₂₂H₂₄BrNO₇ [2][6][7]

Molecular Weight ~494.33 g/mol [2][6]

Appearance
White to slight yellow or beige

powder
[2][5]

Purity (Assay) ≥98% (typically by TLC) [2][8]

Melting Point 90-95 °C [2][5]

Optical Rotation
[α] 25/D: -10.5 to -5.5° (c=1 in

methanol)
[2][5]

Storage Conditions
Sealed in dry, 2-8°C or 15-

25°C
[2][6]

Primary Application
Boc Solid-Phase Peptide

Synthesis (SPPS)
[1][2][8]

Major Suppliers
Reputable sources for this reagent include:

Merck (Novabiochem® brand)[2][9]

Aapptec Peptides[1][7]

Lead Sciences (BLDpharm brand)[6]

InvivoChem[10]
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When sourcing, it is imperative to request a lot-specific Certificate of Analysis (CoA) to verify

purity, identity (e.g., via IR spectrum), and optical rotation, ensuring the material meets the

stringent requirements for peptide synthesis.[5][7]

The Chemistry of Protection: A Tale of Two Groups
The efficacy of Boc-D-Tyr(2-Br-Z)-OH stems from the orthogonal nature of its protecting

groups within the context of Boc-SPPS.[11] Orthogonality means that one group can be

removed under conditions that leave the other, and the peptide-resin linkage, completely intact.

[12]

Boc-D-Tyr(2-Br-Z)-OH Structure
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Structure of Boc-D-Tyr(2-Br-Z)-OH.

The N-α-Boc Group: The Temporary Shield
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The tert-butyloxycarbonyl (Boc) group protects the alpha-amino function of the tyrosine.[13] Its

key feature is its lability to moderate acids, such as trifluoroacetic acid (TFA).[14][15] During

each cycle of peptide synthesis, the Boc group is quantitatively removed to expose a free

amine, which is then ready to be coupled with the next activated amino acid in the sequence.

[12] This deprotection step is rapid and efficient, typically accomplished with a solution of 25-

50% TFA in dichloromethane (DCM).[13]

The 2-Br-Z Group: The Semi-Permanent Armor
The 2-bromobenzyloxycarbonyl (2-Br-Z) group protects the phenolic hydroxyl side chain of

tyrosine.[4] Its stability to the repeated TFA treatments used to remove the Boc group is its

defining advantage.[1] This stability is crucial, especially when the D-tyrosine residue is located

near the C-terminus of a long peptide, as it will endure numerous acid deprotection cycles

without premature cleavage.[1] The electron-withdrawing effect of the bromine atom on the

benzyl ring destabilizes the carbocation intermediate that would be formed during acidolysis,

rendering it significantly more resistant to TFA than an unsubstituted benzyl (Bzl) group.

This group is only removed at the end of the synthesis during the final cleavage step, which

employs very strong acids like anhydrous hydrogen fluoride (HF), trifluoromethanesulfonic acid

(TFMSA), or trimethylsilyl trifluoromethanesulfonate (TMSOTf).[1][4]

Step N: Boc Deprotection Final Cleavage

Acid Reagents

N-α-Boc Group

Cleaved

Side-Chain 2-Br-Z Group

Stable

TFA / DCM

Removes Does Not Remove

Anhydrous HF

Removes
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Click to download full resolution via product page

Orthogonal Deprotection Strategy.

Application in Boc Solid-Phase Peptide Synthesis
(SPPS)
The following is a detailed, self-validating protocol for a single coupling cycle of Boc-D-Tyr(2-
Br-Z)-OH onto a growing peptide chain anchored to a Merrifield resin.

Experimental Protocol: Single Coupling Cycle
Materials:

Peptide-resin (e.g., H-AAₙ-...-AA₁-Merrifield Resin)

Boc-D-Tyr(2-Br-Z)-OH (3 equivalents relative to resin loading)

Dichloromethane (DCM), peptide synthesis grade

Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIEA)

N,N-Dimethylformamide (DMF), peptide synthesis grade

1-Hydroxybenzotriazole (HOBt) (3 eq.)

N,N'-Diisopropylcarbodiimide (DIC) (3 eq.)

Kaiser Test Kit

Workflow:

Resin Swelling:

Place the peptide-resin in a suitable reaction vessel.

Wash and swell the resin with DCM (3 x 1 min).
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Causality: This step ensures that the reactive sites on the polymer support are fully

accessible to reagents.

N-α-Boc Deprotection:

Treat the resin with 50% TFA in DCM (v/v) for 2 minutes and drain.

Treat the resin again with 50% TFA in DCM for 20-30 minutes.[13]

Causality: The first brief treatment removes most of the Boc groups, while the second,

longer treatment ensures complete deprotection.

Washing:

Wash the resin thoroughly with DCM (5 x 1 min) to remove residual TFA and the cleaved

tert-butyl carbocations.

Wash with Isopropanol (IPA) (2 x 1 min).

Wash again with DCM (3 x 1 min).

Causality: Meticulous washing is critical to prevent salt formation and side reactions in the

subsequent coupling step.

Neutralization:

Treat the resin with 10% DIEA in DCM (v/v) for 2 minutes. Repeat this step.[13]

Causality: The TFA deprotection step leaves the newly exposed N-terminal amine as a

trifluoroacetate salt. This must be converted to the free amine (a nucleophile) before it can

react in the coupling step.[12]

Washing:

Wash the resin with DCM (5 x 1 min) to remove excess DIEA.

Pre-activation and Coupling:
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In a separate vessel, dissolve Boc-D-Tyr(2-Br-Z)-OH (3 eq.) and HOBt (3 eq.) in a

minimal amount of DMF.

Add DIC (3 eq.) to the solution and allow it to pre-activate for 10-15 minutes at room

temperature.

Causality: Pre-activation forms a highly reactive HOBt-ester of the amino acid, which

minimizes side reactions like racemization and enhances coupling efficiency.

Add the activated amino acid solution to the neutralized resin.

Agitate the reaction vessel for 2-4 hours at room temperature.[13]

Monitoring and Validation:

Take a small sample of resin beads and perform a Kaiser test.[13]

A negative result (yellow beads) indicates that all free amines have been acylated and the

coupling is complete. A positive result (blue beads) indicates incomplete coupling, and the

coupling step should be repeated.

Trustworthiness: This in-process control validates the success of the coupling step before

proceeding to the next cycle.

Final Washing:

Once coupling is complete, wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min).

The resin is now ready for the next deprotection cycle or final cleavage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b558437/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-boc-d-tyr-2-br-z-oh
https://pdf.benchchem.com/558/A_Comparative_Guide_to_Boc_Tyr_Boc_OH_in_Peptide_Synthesis_Applications_Limitations_and_Alternatives.pdf
https://pdf.benchchem.com/558/A_Comparative_Guide_to_Boc_Tyr_Boc_OH_in_Peptide_Synthesis_Applications_Limitations_and_Alternatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start with
Peptide-Resin

1. N-α-Boc Deprotection
(50% TFA in DCM)

2. Wash
(DCM/IPA)

3. Neutralization
(10% DIEA in DCM)

4. Wash
(DCM)

5. Coupling
(Activated Boc-D-Tyr(2-Br-Z)-OH)

6. Kaiser Test

7. Wash
(DMF/DCM)

Negative

Recouple

Positive

Ready for
Next Cycle

Click to download full resolution via product page

Boc-SPPS Workflow for a Single Coupling Cycle.
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Final Cleavage and Deprotection
After the full peptide sequence has been assembled, the final step is to cleave the peptide from

the solid support and remove all side-chain protecting groups, including the 2-Br-Z group. This

is typically achieved with a strong acid cocktail, most commonly anhydrous HF.

The cleavage mixture also contains "scavengers" to trap the highly reactive carbocations

generated from the protecting groups and resin linker, which could otherwise cause unwanted

modifications to sensitive residues like tryptophan, methionine, or the newly deprotected

tyrosine. A common mixture is HF:p-cresol (90:10) at 0°C for 1-2 hours.

Conclusion
Boc-D-Tyr(2-Br-Z)-OH is a purpose-built tool for the discerning peptide chemist. Its key

advantage—the robust 2-Br-Z side-chain protection that is stable to repeated Boc deprotection

cycles—makes it an ideal choice for the synthesis of long or complex D-tyrosine-containing

peptides via the Boc/Bzl strategy. By understanding its chemical properties, carefully selecting

suppliers, and employing validated protocols, researchers can confidently leverage this reagent

to advance their drug discovery and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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